Cas no 137987-86-1 (1-(2,4-dihydroxyphenyl)-2-(2-methylphenoxy)ethanone)
137987-86-1 structure
Product Name:1-(2,4-dihydroxyphenyl)-2-(2-methylphenoxy)ethanone
CAS No:137987-86-1
MF:C15H14O4
MW:258.269264698029
CID:1247723
PubChem ID:1523236
Update Time:2025-04-20
1-(2,4-dihydroxyphenyl)-2-(2-methylphenoxy)ethanone Chemical and Physical Properties
Names and Identifiers
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- 1-(2,4-dihydroxyphenyl)-2-(2-methylphenoxy)ethanone
- ethanone, 1-(2,4-dihydroxyphenyl)-2-(2-methylphenoxy)-
- AKOS002182476
- BRN 5437211
- 137987-86-1
- SCHEMBL17119941
- DTXSID60160412
-
- Inchi: 1S/C15H14O4/c1-10-4-2-3-5-15(10)19-9-14(18)12-7-6-11(16)8-13(12)17/h2-8,16-17H,9H2,1H3
- InChI Key: IAUKIQGZHPZVRS-UHFFFAOYSA-N
- SMILES: O(CC(C1C=CC(=CC=1O)O)=O)C1C=CC=CC=1C
Computed Properties
- Exact Mass: 258.08922
- Monoisotopic Mass: 258.08920892g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 19
- Rotatable Bond Count: 4
- Complexity: 305
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.5
- Topological Polar Surface Area: 66.8Ų
Experimental Properties
- PSA: 66.76
1-(2,4-dihydroxyphenyl)-2-(2-methylphenoxy)ethanone Related Literature
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Christopher J. Harrison,Kyle J. Berean,Enrico Della Gaspera,Jian Zhen Ou,Richard B. Kaner,Kourosh Kalantar-zadeh,Torben Daeneke Nanoscale, 2016,8, 16276-16283
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2. Excimer emission and magnetoluminescence of radical-based zinc(ii) complexes doped in host crystals†Shojiro Kimura,Tetsuro Kusamoto Chem. Commun., 2020,56, 11195-11198
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Ivor Lončarić Phys. Chem. Chem. Phys., 2015,17, 9436-9445
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Denis V. Korchagin,Elena A. Yureva,Alexander V. Akimov,Eugenii Ya. Misochko,Gennady V. Shilov,Artem D. Talantsev,Roman B. Morgunov,Alexander A. Shakin,Sergey M. Aldoshin,Boris S. Tsukerblat Dalton Trans., 2017,46, 7540-7548
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Eric Besson,Stéphane Gastaldi,Emily Bloch,Selma Aslan,Hakim Karoui,Olivier Ouari,Micael Hardy Analyst, 2019,144, 4194-4203
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